Cas no 80971-59-1 (alpha-D-fructofuranose 2-butyl ether)
Alpha-D-fructofuranose 2-butyl ether is a specialized carbohydrate derivative with applications in organic synthesis and pharmaceutical research. Its unique ether linkage enhances solubility and stability, making it valuable for glycosylation studies and prodrug development. The butyl group introduces lipophilicity, facilitating membrane permeability and broadening its utility in bioactive compound design.
80971-59-1 structure
Product name:alpha-D-fructofuranose 2-butyl ether
alpha-D-fructofuranose 2-butyl ether Chemical and Physical Properties
Names and Identifiers
-
- alpha-D-fructofuranose 2-butyl ether
- butyl alpha-D-fructofuranoside
- n-butyl alpha-D-fructofuranoside
- n-butyl-alpha-D-fructofuranoside
- SCHEMBL11033700
- (2S,3S,4S,5R)-2-butoxy-2,5-bis(hydroxymethyl)oxolane-3,4-diol
- 80971-59-1
- n-Butyl
- CS-0898529
- (2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
- A-D-fructofuranoside
- HY-N12344
-
- Inchi： InChI=1S/C10H20O6/c1-2-3-4-15-10(6-12)9(14)8(13)7(5-11)16-10/h7-9,11-14H,2-6H2,1H3
- InChI Key： XRGRZXPJJVQDJO-UHFFFAOYSA-N
- SMILES： CCCCOC1(CO)OC(CO)C(O)C1O
Computed Properties
- Exact Mass: 236.12598835g/mol
- Monoisotopic Mass: 236.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4Ų
- XLogP3: -0.5
alpha-D-fructofuranose 2-butyl ether Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2308589-5mg |
(2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol |
80971-59-1 | 98% | 5mg |
$245.0 | 2025-02-27 |
alpha-D-fructofuranose 2-butyl ether Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80971-59-1)alpha-D-fructofuranose 2-butyl ether
Purity:99%
Quantity:5mg
Price ($):220